Cas no 74862-27-4 (1H-Indole-3-carboximidic acid methyl ester)
74862-27-4 structure
Product Name:1H-Indole-3-carboximidic acid methyl ester
CAS No:74862-27-4
MF:C10H10N2O
MW:174.199202060699
CID:2103988
Update Time:2023-11-18
1H-Indole-3-carboximidic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-carboximidic acid methyl ester
- 1H-Indole-3-carboximidic acid, methyl ester
- FCH1247874
- 1H-indole-3-carboximidic acid, methyl ester, hydrochloride
- CID 135802643
-
- Inchi: 1S/C10H10N2O/c1-13-10(11)8-6-12-9-5-3-2-4-7(8)9/h2-6,11-12H,1H3
- InChI Key: DJYCPSULZRWRJK-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CNC2C=CC=CC=21)=N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 205
- XLogP3: 2.7
- Topological Polar Surface Area: 48.9
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- Melting Point: 159-195 °C
- Boiling Point: 312.1±34.0 °C(Predicted)
- pka: 15.62±0.30(Predicted)
1H-Indole-3-carboximidic acid methyl ester Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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